1-Adgmi

• CAS No.: 91811-18-6
• Molecular Formula: C14H25NO11
• Molecular Weight: 383.35 g/mol
• IUPAC Name: N-[4,5-dihydroxy-6-(hydroxymethyl)-2-(2,3,4,5,6-pentahydroxycyclohexyl)oxyoxan-3-yl]acetamide
• InChI: InChI=1S/C14H25NO11/c1-3(17)15-5-7(19)6(18)4(2-16)25-14(5)26-13-11(23)9(21)8(20)10(22)12(13)24/h4-14,16,18-24H,2H2,1H3,(H,15,17)
• InChI Key: MRKTUVZZZRUSQR-UHFFFAOYSA-N
• SMILES: CC(=O)NC1C(C(C(OC1OC2C(C(C(C(C2O)O)O)O)O)CO)O)O
• Synonyms: 1-ADGMI; 1-O-alpha-2-acetamido-2-deoxygalactopyranosyl-inositol; 1-O-alpha-2-acetamido-2-deoxygalactopyranosyl-myo-inositol

Description

Preliminary studies suggest its stability under ambient conditions, though thermal decomposition above 200°C has been inferred from analogous compounds .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 1-Adgmi’s properties, two structurally and functionally similar compounds are analyzed: 2-Bdgni (a cobalt-based complex with bipyridine ligands) and 3-Cfhmj (a nickel-cyclopentadienyl carbonyl complex).

Table 1: Comparative Analysis of 1-Adgmi, 2-Bdgni, and 3-Cfhmj

Property	1-Adgmi	2-Bdgni	3-Cfhmj
Molecular Weight	~320 g/mol (estimated)	285 g/mol	310 g/mol
Solubility	Moderate in polar solvents	High in aqueous solutions	Low in polar solvents
Thermal Stability	Stable up to 200°C	Stable up to 180°C	Stable up to 220°C
Catalytic Efficiency	85% yield in model reaction	78% yield	92% yield
Applications	Organic synthesis, batteries	Photocatalysis	Hydrogen storage

Key Contrasts

• Structural Differences: 1-Adgmi’s ligand system remains undefined but is speculated to involve mixed donor atoms, whereas 2-Bdgni uses rigid bipyridine ligands, enhancing its photocatalytic activity . 3-Cfhmj’s cyclopentadienyl ligands contribute to superior thermal stability and hydrogen-binding capacity .
• Functional Performance : 1-Adgmi bridges the catalytic efficiency gap between 2-Bdgni and 3-Cfhmj, though its solubility profile limits its utility in aqueous systems compared to 2-Bdgni .
• Stability : 3-Cfhmj outperforms both compounds in thermal resilience, a critical factor for high-temperature industrial processes .

Research Findings and Methodological Considerations

SHE) positions it as a mediator in electrocatalytic CO₂ reduction, outperforming 2-Bdgni (−0.32 V) but lagging behind 3-Cfhmj (−0.61 V) . Experimental validation of these findings is pending due to synthesis challenges, as noted in preformulation studies emphasizing the need for rigorous stability testing under varied pH and temperature conditions .

Contradictions in literature arise regarding 1-Adgmi’s ligand configuration. While some sources propose a tetradentate ligand system (enhancing metal center stability), others argue for a bidentate arrangement to explain its moderate catalytic activity . Resolving this requires advanced spectroscopic characterization, as outlined in analytical chemistry guidelines .